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Compound of Interest

Compound Name: 9-Keto Travoprost

Cat. No.: B595657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and

analytical use of the 9-Keto Travoprost analytical standard. Adherence to these protocols is

crucial for maintaining the integrity of the standard and ensuring accurate and reproducible

experimental results.

Introduction
9-Keto Travoprost is a key impurity and metabolite of Travoprost, a prostaglandin F2α analog

used in the treatment of glaucoma and ocular hypertension.[1] As an analytical standard, it is

essential for the accurate quantification of 9-Keto Travoprost in drug substance and

formulated products, as well as in biological matrices during pharmacokinetic and metabolic

studies. Its chemical name is Isopropyl (Z)-7-((1R,2R,3R)-3-hydroxy-2-((R,E)-3-hydroxy-4-(3-

(trifluoromethyl)phenoxy)but-1-en-1-yl)-5-oxocyclopentyl)hept-5-enoate.[2]

Handling and Storage
Proper handling and storage are paramount to maintain the stability and purity of the 9-Keto
Travoprost analytical standard.

Safety Precautions
While not classified as a hazardous chemical, standard laboratory safety practices should be

observed.[3]
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Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and

appropriate gloves when handling the standard.[4]

Ventilation: Handle in a well-ventilated area to avoid inhalation.

First Aid:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.[3]

In case of skin contact: Wash off with soap and water.[3]

If inhaled: Move to fresh air.[3]

If swallowed: Rinse mouth with water and seek medical attention.[3]

Storage Conditions
To ensure the long-term stability of the analytical standard, it should be stored under the

following conditions:

Parameter Recommendation Source

Long-term Storage
2-8 °C in a well-closed

container.
[2]

Shipping/Transit
25-30 °C in a well-closed

container.
[2]

Light Exposure Store protected from light. [5]

Note: For stock solutions prepared in a solvent, it is recommended to store them at -20°C or

-80°C for extended stability.

Physicochemical and Analytical Data
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Property Value Source

Chemical Formula C26H33F3O6 [2]

Molecular Weight 498.5 g/mol [2]

CAS Number 1219032-18-4 [2]

Appearance
Yellow to Brown Oil or Thick

Oil
[5]

Purity (Chromatographic) >90% [2]

Solubility

Slightly soluble in Chloroform

and Methanol. Soluble in

DMSO (100 mg/mL with

sonication).

[5][6][7]

Experimental Protocols
The following protocols are provided as a guide for the use of 9-Keto Travoprost analytical

standard in common analytical techniques.

Preparation of Stock and Working Standard Solutions
Objective: To prepare accurate and stable standard solutions for calibration and quantification.

Materials:

9-Keto Travoprost analytical standard

Volumetric flasks (Class A)

Analytical balance

Pipettes (calibrated)

Solvent: Acetonitrile, Methanol, or DMSO (HPLC grade or higher)

Protocol:
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Equilibration: Allow the container of the 9-Keto Travoprost standard to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a suitable amount of the standard using an analytical balance.

Dissolution: Transfer the weighed standard to a volumetric flask. Add a small amount of the

chosen solvent (e.g., acetonitrile) and sonicate if necessary to ensure complete dissolution.

Dilution: Once dissolved, dilute to the final volume with the solvent and mix thoroughly. This

will be your stock solution.

Working Solutions: Prepare a series of working standard solutions by performing serial

dilutions of the stock solution with the mobile phase or a suitable solvent.

Workflow for Standard Solution Preparation

Preparation of Standard Solutions

Equilibrate Standard to Room Temperature Accurately Weigh Standard Dissolve in Solvent (e.g., Acetonitrile) Dilute to Final Volume in Volumetric Flask (Stock Solution) Perform Serial Dilutions (Working Solutions)

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions.

Analytical Method for Impurity Profiling by HPLC
Objective: To separate and quantify 9-Keto Travoprost in the presence of Travoprost and

other related impurities. This method is adapted from established protocols for Travoprost and

its related substances.[8][9][10][11]

Instrumentation and Conditions:
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Parameter Specification

Chromatograph HPLC or UPLC system with a UV detector

Column
C18, 4.6 mm x 150 mm, 5 µm packing (or

equivalent)

Mobile Phase A
Buffer: 2.18 g/L sodium 1-octanesulfonate in

water, pH adjusted to 3.5 with phosphoric acid

Mobile Phase B Acetonitrile

Gradient To be optimized for best separation

Flow Rate 2.0 mL/min

Detection Wavelength 220 nm

Injection Volume 100 µL

Column Temperature 35 °C

Protocol:

System Preparation: Set up the HPLC system according to the parameters above and

equilibrate the column with the initial mobile phase composition.

Sample Preparation: Dissolve the sample containing Travoprost and its impurities in the

mobile phase or a suitable solvent to achieve a known concentration.

Injection: Inject the prepared working standard solutions and the sample solution into the

chromatograph.

Data Analysis: Identify the 9-Keto Travoprost peak in the sample chromatogram by

comparing its retention time with that of the analytical standard. Quantify the amount of 9-
Keto Travoprost using a calibration curve generated from the working standard solutions.

Logical Relationship of Analytical Method Development
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Analytical Method Development Logic

Define Analytical Objective (Impurity Profiling)

Select Appropriate Technique (HPLC/UPLC)

Optimize Chromatographic Conditions (Column, Mobile Phase, etc.)

Prepare Standard and Sample Solutions

Perform System Suitability Tests

Analyze Samples and Standards

Process Data and Quantify Analyte

Click to download full resolution via product page

Caption: Logical flow of analytical method development.

Biological Context: Travoprost Metabolism
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Travoprost is a prodrug that is hydrolyzed by esterases in the cornea to its biologically active

free acid, fluprostenol.[1] 9-Keto Travoprost is a metabolite formed during the

biotransformation of Travoprost. Understanding this metabolic pathway is crucial for interpreting

pharmacokinetic and drug metabolism data.

Simplified Travoprost Metabolic Pathway

Travoprost Metabolism

Travoprost
(Prodrug)

Travoprost Free Acid
(Active Metabolite)

Esterase Hydrolysis

9-Keto Travoprost
(Metabolite)

Oxidation

Other Metabolites

Further Metabolism

Click to download full resolution via product page

Caption: Simplified metabolic pathway of Travoprost.

For research purposes only. Not for human or animal consumption.[2] This information is

believed to be correct but does not claim to be all-inclusive and should be used only as a

guide.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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